Caution in interpreting FTIR/ATR spectral intensity values
Analyst Pub Date: 2017-08-09 DOI: 10.1039/C7AN00704C
Abstract
We discuss and demonstrate why FTIR/ATR spectra can only be calibrated in wavelength, not intensity, for comparison with other data sets at present. This is because the intensity calibration must remove the instrument response function. To address this problem, we suggest a possible approach.
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CAS no.: 129541-40-8